Cas no 183136-05-2 (Propylcarbamic acid 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl ester)

• Product name: Propylcarbamic acid 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl ester
• CAS No: 183136-05-2
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 2721915
• PubChem ID: 465162

Propylcarbamic acid 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 183136-05-2
• 2-(3-oxo-1,2-benzothiazol-2-yl)ethyl N-propylcarbamate
• Propylcarbamic acid 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl ester
• Carbamic acid, propyl-, 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl ester
• DTXSID00939689
• 2-(3-Oxo-1,2-benzothiazol-2(3H)-yl)ethyl hydrogen propylcarbonimidate

• Inchi： InChI=1S/C13H16N2O3S/c1-2-7-14-13(17)18-9-8-15-12(16)10-5-3-4-6-11(10)19-15/h3-6H,2,7-9H2,1H3,(H,14,17)
• InChI Key： BEOYBNKXIOHHHH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 280.08816355Da
• Monoisotopic Mass: 280.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.9Ų